Cas no 1245914-35-5 (3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1245914-35-5
• MF: C₆H₂BrF₄N
• MW: 243.984394550323
• MDL: MFCD18255303
• CID: 3043173
• PubChem ID: 56587809
• Update Time: 2025-09-27

3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine
• AT22418
• 3-Bromo-5-fluoro-2-trifluoromethyl-pyridine
• DB-394718
• MFCD18255303
• AKOS007930872
• 1245914-35-5
• DTXSID001259876
• SCHEMBL19778533
• SY343008
• RRRFJEMWVAWRIX-UHFFFAOYSA-N
• MS-20295

• MDL： MFCD18255303
• Inchi： 1S/C6H2BrF4N/c7-4-1-3(8)2-12-5(4)6(9,10)11/h1-2H
• InChI Key： RRRFJEMWVAWRIX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 242.93067g/mol
• Monoisotopic Mass: 242.93067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine

Introduction to 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1245914-35-5)

3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine, with the chemical formula C₇H₂BrF₄N, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The presence of multiple fluorine and bromine substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The CAS number 1245914-35-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and retrieval. Its molecular structure consists of a pyridine ring substituted with a bromo group at the 3-position, a fluoro group at the 5-position, and a trifluoromethyl group at the 2-position. These substituents contribute to its unique chemical properties and make it a versatile building block for further derivatization.

In recent years, 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine has garnered considerable attention due to its potential applications in drug discovery. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, making such compounds attractive for medicinal chemistry. The trifluoromethyl group further influences the electronic properties of the molecule, affecting its reactivity and interaction with biological targets.

One of the most compelling aspects of this compound is its role in synthesizing bioactive molecules. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For instance, derivatives of 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine have been explored as kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromo group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures.

Recent studies have highlighted the compound's utility in developing agrochemicals as well. Pyridine derivatives are commonly used in pesticides and herbicides due to their ability to interact with biological systems effectively. The specific substitution pattern in 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine enhances its bioactivity against target pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that rely on highly effective yet environmentally friendly chemicals.

The synthesis of 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine typically involves multi-step organic reactions, starting from commercially available precursors. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling and fluorination techniques, are often employed to achieve high yields and purity. These synthetic routes underscore the compound's importance as a key intermediate in industrial-scale production.

From a computational chemistry perspective, 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine has been studied to understand its electronic structure and reactivity. Molecular modeling techniques have revealed insights into how the substituents influence its interactions with biological targets. This information is invaluable for designing drugs with optimized pharmacokinetic properties.

The pharmaceutical industry continues to explore new applications for 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine, driven by its versatility and efficacy. Ongoing research aims to uncover additional therapeutic uses by modifying its structure or exploring new synthetic pathways. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical advancements.

In conclusion, 3-Bromo-5-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1245914-35-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies. As research progresses, this compound is expected to play an increasingly important role in developing next-generation therapeutics and sustainable agricultural solutions.